Cas no 62089-36-5 (Benzoic acid, 2-chloro-3-ethyl-)

Benzoic acid, 2-chloro-3-ethyl- structure
62089-36-5 structure
Product Name:Benzoic acid, 2-chloro-3-ethyl-
CAS No:62089-36-5
MF:C9H9ClO2
MW:184.619561910629
CID:458611
PubChem ID:69941882
Update Time:2025-09-18

Benzoic acid, 2-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-3-ethyl-
    • 2-chloro-3-ethylBenzoic acid
    • DTXSID10741553
    • FT-0713929
    • 62089-36-5
    • SCHEMBL6935726
    • Inchi: 1S/C9H9ClO2/c1-2-6-4-3-5-7(8(6)10)9(11)12/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: ZUKMGQYDKUNXOO-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=CC=CC=1CC

Computed Properties

  • Exact Mass: 184.02917
  • Monoisotopic Mass: 184.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Benzoic acid, 2-chloro-3-ethyl- Pricemore >>

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